Cas no 1806796-52-0 (2-Amino-4-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 2-Amino-4-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1806796-52-0
• MF: C₈H₅F₂N₃O
• MW: 197.141607999802
• CID: 4853064
• Update Time: 2025-06-24

2-Amino-4-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H5F2N3O/c9-7(10)6-5(1-11)4(3-14)2-13-8(6)12/h2-3,7H,(H2,12,13)
• InChI Key： VGGUEYVWZFBESH-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(C=O)C=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 0.3
• Topological Polar Surface Area: 79.8

Additional information on 2-Amino-4-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde

Introduction to 2-Amino-4-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1806796-52-0)

2-Amino-4-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1806796-52-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-Amino-4-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde consists of a pyridine ring with an amino group at the 2-position, a cyano group at the 4-position, and a difluoromethyl group at the 3-position. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of 2-Amino-4-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde in the development of drugs targeting specific biological pathways. For instance, its ability to modulate enzyme activity and protein interactions has been explored in the context of cancer therapy and neurodegenerative diseases. The compound's unique structure allows it to form stable complexes with metal ions, which can be exploited in the design of metal-based drugs.

In addition to its medicinal applications, 2-Amino-4-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde has been investigated for its potential as a ligand in coordination chemistry. Its ability to coordinate with various metal ions makes it a promising candidate for the synthesis of metal complexes with tailored properties. These complexes have found applications in catalysis, materials science, and even in the development of new imaging agents for diagnostic purposes.

The synthesis of 2-Amino-4-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde has been optimized through several methods, including multistep reactions involving condensation, cyclization, and functional group transformations. These synthetic routes have been refined to achieve high yields and purity, making the compound readily available for further research and development.

One of the key challenges in working with 2-Amino-4-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde is its stability under different conditions. Researchers have found that the compound is relatively stable under standard laboratory conditions but may require careful handling during certain synthetic steps to prevent degradation or unwanted side reactions. Proper storage conditions, such as maintaining low temperatures and avoiding exposure to moisture and air, are essential to ensure its longevity and effectiveness.

The biological activity of 2-Amino-4-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde has been evaluated through various assays, including enzyme inhibition studies and cell-based assays. These studies have provided valuable insights into its mechanism of action and potential therapeutic targets. For example, it has shown promising inhibitory effects on specific kinases involved in cancer cell proliferation and survival pathways.

In the realm of drug discovery, 2-Amino-4-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde has been used as a starting point for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict its binding modes and optimize its interactions with target proteins. These computational tools have facilitated the rational design of more potent and selective derivatives.

The safety profile of 2-Amino-4-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have demonstrated that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, comprehensive toxicological evaluations are still ongoing to ensure its safety across different species and dosing regimens.

In conclusion, 2-Amino-4-cyano-3-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1806796-52-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that new applications and derivatives will emerge, further expanding its utility in various scientific fields.